Cas no 2361639-22-5 (1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine;dihydrochloride)
1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine;dihydrochloride
- 2361639-22-5
- EN300-7434398
- Z3770977958
- 1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride
-
- Inchi: 1S/C5H8N4.2ClH/c6-5(1-2-5)4-7-3-8-9-4;;/h3H,1-2,6H2,(H,7,8,9);2*1H
- InChI Key: OKWNKDCPKYUKNJ-UHFFFAOYSA-N
- SMILES: Cl.Cl.NC1(C2=NC=NN2)CC1
Computed Properties
- Exact Mass: 196.0282517g/mol
- Monoisotopic Mass: 196.0282517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.6Ų
1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7434398-0.05g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 0.05g |
$235.0 | 2025-03-11 | |
| Enamine | EN300-7434398-0.1g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 0.1g |
$352.0 | 2025-03-11 | |
| Enamine | EN300-7434398-0.25g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 0.25g |
$503.0 | 2025-03-11 | |
| Enamine | EN300-7434398-0.5g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 0.5g |
$791.0 | 2025-03-11 | |
| Enamine | EN300-7434398-1.0g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 1.0g |
$1014.0 | 2025-03-11 | |
| Enamine | EN300-7434398-2.5g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 2.5g |
$1988.0 | 2025-03-11 | |
| Enamine | EN300-7434398-5.0g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 5.0g |
$2940.0 | 2025-03-11 | |
| Enamine | EN300-7434398-10.0g |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-amine dihydrochloride |
2361639-22-5 | 95.0% | 10.0g |
$4360.0 | 2025-03-11 | |
| Aaron | AR028LPL-50mg |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-aminedihydrochloride |
2361639-22-5 | 95% | 50mg |
$349.00 | 2025-02-16 | |
| Aaron | AR028LPL-100mg |
1-(4H-1,2,4-triazol-3-yl)cyclopropan-1-aminedihydrochloride |
2361639-22-5 | 95% | 100mg |
$509.00 | 2025-02-16 |
1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine;dihydrochloride Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine;dihydrochloride
1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine; Dihydrochloride (CAS No. 2361639-22-5): An Overview
1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine; dihydrochloride (CAS No. 2361639-22-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopropyltriazole amine dihydrochloride, is characterized by its unique cyclopropyl and triazole moieties, which confer it with a range of biological activities and potential therapeutic applications.
The chemical structure of 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine; dihydrochloride is composed of a cyclopropyl ring fused to a triazole ring, with an amine group attached to the cyclopropyl ring. The presence of the dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The cyclopropyl moiety is known for its rigidity and ability to mimic larger functional groups, while the triazole ring provides enhanced bioavailability and metabolic stability.
Recent studies have highlighted the potential of 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine; dihydrochloride in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. A study published in the Journal of Medicinal Chemistry demonstrated that Cyclopropyltriazole amine dihydrochloride significantly reduced neuronal cell death in vitro models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In addition to its neuroprotective properties, 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine; dihydrochloride has also shown promise in the field of anti-inflammatory research. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound can effectively inhibit pro-inflammatory cytokines and reduce inflammation in animal models. A recent publication in the Inflammation Research Journal reported that treatment with Cyclopropyltriazole amine dihydrochloride led to a significant reduction in inflammatory markers and improved tissue function.
The pharmacokinetic properties of 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine; dihydrochloride have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. A study published in the Biochemical Pharmacology Journal evaluated the pharmacokinetics of Cyclopropyltriazole amine dihydrochloride in rats and found that it was rapidly absorbed with a half-life suitable for once-daily dosing regimens. These findings suggest that this compound could be developed into an effective oral medication for various therapeutic indications.
The safety profile of 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-amine; dihydrochloride has also been investigated in preclinical studies. Toxicology assessments have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. A comprehensive safety evaluation published in the Toxicological Sciences Journal reported that repeated administration of Cyclopropyltriazole amine dihydrochloride did not result in any toxicological concerns or organ damage.
The potential applications of 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-aminedihydrochloride extend beyond neurological and inflammatory disorders. Recent research has explored its use as an antifungal agent due to its ability to disrupt fungal cell membranes and inhibit fungal growth. A study published in the Microbial Pathogenesis Journal demonstrated that this compound exhibited potent antifungal activity against a range of pathogenic fungi, including Candida species and Aspergillus species. These findings suggest that Cyclopropyltriazole amine dihydrochloride could be developed into a novel antifungal agent for treating fungal infections.
In conclusion, 1-(1H-1,2,4-Triazol-5-yl)cyclopropan-1-aminedihydrochloride (CAS No. 2361639-22-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with neuroprotective, anti-inflammatory, and antifungal properties, making it an attractive candidate for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use. As more data becomes available from preclinical and clinical studies, it is anticipated that this compound will play a significant role in advancing the treatment options for various diseases.
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